N-ethyl-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: N-ethyl-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C20H21N3O4/c1-4-23(20(24)15-10-11-16(25-2)17(12-15)26-3)13-18-21-19(22-27-18)14-8-6-5-7-9-14/h5-12H,4,13H2,1-3H3
• InChI Key: YHTMABFUUFOGTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-ethyl-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.15320616 g/mol and the complexity rating of the compound is 472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Properties

• Design and Synthesis for Anticancer Application : A study discussed the design, synthesis, and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides. These compounds were tested against multiple cancer cell lines, exhibiting moderate to excellent anticancer activity (Ravinaik et al., 2021).

Biological and Antibacterial Studies

• Biological Activities and Crystal Structure : Another research focused on the biological activities of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives. These compounds showed good antibacterial activity and potent antioxidant properties (Karanth et al., 2019).

Medical Imaging Applications

• PET Imaging Probes : A study synthesized benzoxazole derivatives for potential use as positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease (Cui et al., 2012).

Materials Science and Polymer Research

• Polyamides with Pendent Groups : Research in materials science explored aromatic polyamides containing 1,3,4-oxadiazole units. These polymers showed good thermal stability and were used to create thin flexible films with potential applications in various fields (Sava et al., 2003).

Antimicrobial and Antitubercular Activity

• Synthesis for Antimicrobial Evaluation : One study synthesized N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives and evaluated their in vitro antitubercular activities (Nayak et al., 2016).

Corrosion Inhibition

• Corrosion Inhibition in Sulphuric Acid : A study investigated the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles for mild steel in sulphuric acid. These compounds exhibited mixed-type behaviour as corrosion inhibitors (Ammal et al., 2018).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzamide derivatives have been found to have antipsychotic effects.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. It would be particularly interesting to investigate the properties conferred by the oxadiazole ring and the benzamide moiety.